Cas no 5454-03-5 (3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one)
3-Hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one is a bicyclic organic compound featuring a hydroxyl group at the 3-position and a ketone functionality within a seven-membered ring fused to a benzene moiety. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex polycyclic frameworks. The compound’s rigid yet flexible scaffold allows for selective functionalization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its balanced lipophilicity and hydrogen-bonding capacity enhance its utility in medicinal chemistry for drug discovery. The ketone and hydroxyl groups provide handles for further derivatization, facilitating diverse synthetic transformations.
5454-03-5 structure
Product name:3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Chemical and Physical Properties
Names and Identifiers
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- 3-hydroxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
- 3-hydroxy-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one; NSC23239; 3-hydroxy-6,7,8,9-tetrahydro-5H-benzo(a)cyclohepten-5-one; 3-Hydroxy-benzosuberan-on-(5); 2-hydroxy-6,7,8,9-Tetrahydro-5H-benzocyclohepten-9-one; AR-1F3664; SureCN5145478; 3-hydroxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene; CTK5A1538; 3-hydroxy-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one; AC1L5HG7; AG-J-14541; AC1Q6JNW;
- 3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one
- 3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
- NSC23239
- CS-0342432
- 2-hydroxy-6,7,8,9-Tetrahydro-5H-benzocyclohepten-9-one
- 3-hydroxy-6,7,8,9-tetrahydro-5h-benzo[7]annulen-5-one
- DTXSID30281845
- SB37610
- 6,7,8,9-tetrahydro-3-hydroxy-5H-benzocyclohepten-5-one
- DB-129440
- Z1513599562
- HLXSWBJLBDPTAV-UHFFFAOYSA-N
- 5454-03-5
- SCHEMBL5145478
- NSC-23239
- AKOS027196658
- MFCD24689416
- EN300-125641
- 3-hydroxy-5-oxo-6,7,8,9-tetrahydro-5H-benzocycloheptene
- 3-hydroxy-6,7,8,9-tetrahydrobenzocyclohepten-5-one
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- MDL： MFCD24689416
- Inchi： InChI=1S/C11H12O2/c12-9-6-5-8-3-1-2-4-11(13)10(8)7-9/h5-7,12H,1-4H2
- InChI Key： HLXSWBJLBDPTAV-UHFFFAOYSA-N
- SMILES： C1CCC(=O)C2=C(C1)C=CC(=C2)O
Computed Properties
- Exact Mass: 176.08376
- Monoisotopic Mass: 176.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3Ų
- XLogP3: 2.2
Experimental Properties
- Density: 1.183
- Boiling Point: 356.1°C at 760 mmHg
- Flash Point: 151.8°C
- Refractive Index: 1.581
- PSA: 37.3
- LogP: 2.30130
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D967068-1g |
3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one |
5454-03-5 | 95% | 1g |
$780 | 2024-07-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0638-250mg |
3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one |
5454-03-5 | 97% | 250mg |
¥2177.24 | 2025-01-21 | |
| 1PlusChem | 1P01A4XQ-1g |
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
5454-03-5 | 95% | 1g |
$909.00 | 2024-04-30 | |
| eNovation Chemicals LLC | D967068-50mg |
3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one |
5454-03-5 | 95% | 50mg |
$170 | 2024-07-28 | |
| Aaron | AR01A562-500mg |
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
5454-03-5 | 95% | 500mg |
$761.00 | 2025-02-09 | |
| 1PlusChem | 1P01A4XQ-50mg |
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
5454-03-5 | 95% | 50mg |
$213.00 | 2025-03-04 | |
| A2B Chem LLC | AV51774-500mg |
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
5454-03-5 | 95% | 500mg |
$599.00 | 2024-04-19 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0638-50mg |
3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one |
5454-03-5 | 97% | 50mg |
¥1197.92 | 2025-01-21 | |
| 1PlusChem | 1P01A4XQ-100mg |
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one |
5454-03-5 | 95% | 100mg |
$300.00 | 2025-03-04 | |
| abcr | AB536164-100mg |
3-Hydroxy-6,7,8,9-tetrahydro-benzocyclohepten-5-one; . |
5454-03-5 | 100mg |
€342.40 | 2024-04-17 |
3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one Related Literature
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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5. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5454-03-5)3-hydroxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one
Purity:99%/99%/99%/99%/99%/99%
Quantity:1g/5g/500mg/250mg/100mg/50mg
Price ($):765.0/3035.0/436.0/273.0/192.0/150.0